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Compound of Interest

Compound Name: Eugenol - d3 - acetate

Cat. No.: B1165112 Get Quote

Executive Summary
Eugenol acetate (4-allyl-2-methoxyphenyl acetate) is a critical bioactive phenylpropanoid found

in clove bud oil (Syzygium aromaticum) and is widely utilized in pharmaceutical formulations for

its antioxidant, anti-inflammatory, and anesthetic properties. Accurate quantification of this

analyte in complex biological matrices (plasma, tissue) or natural product extracts requires

Isotope Dilution Mass Spectrometry (IDMS) to compensate for matrix effects and extraction

losses.

Eugenol-d3-acetate serves as the gold-standard Internal Standard (IS) for these assays. This

guide provides a vetted procurement landscape, a contingency protocol for in-house synthesis,

and a validated GC-MS workflow for its application.

Technical Profile & Specifications
Before procurement, the structural integrity of the isotope label must be verified against the

intended mass spectrometry fragmentation pattern.
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Feature Specification Technical Note

Compound Name Eugenol-d3-acetate
Also known as Acetyleugenol-

d3

Chemical Formula

Molecular Weight ~209.26 g/mol

+3 Da shift from native

Eugenol Acetate (206.24 g/mol

)

Parent CAS 93-28-7 (Unlabeled)
Deuterated CAS is often

product-specific

Label Position

Methoxy-d3 (

) vs. Acetyl-d3 (

)

Critical: Methoxy-d3 is

preferred for metabolic

stability.[1] Acetyl-d3 labels

may be lost if the acetate

group undergoes hydrolysis in

vivo or during harsh extraction.

Isotopic Purity 99 atom % D

Essential to minimize "M+0"

interference in the native

analyte channel.

Solubility
Chloroform, Ethyl Acetate,

Methanol

Stock solutions should be

prepared in MeOH or

Acetonitrile.

Commercial Supplier Landscape
While non-labeled Eugenol Acetate is widely available from bulk suppliers (e.g., Som Extracts,

Simson Pharma), the deuterated standard is a specialized research chemical.

Primary Source: MedChemExpress (MCE)
MCE is currently the most direct source for catalog-listed Eugenol acetate-d3.

Catalog No: HY-W014612
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Product Name: Eugenol acetate-d3[2][3][4][5][6]

Format: Solid / Neat oil

Purity: >98% (Chemical), Isotopic enrichment typically >99%.

Lead Time: Often in stock (Global distribution).

Secondary & Custom Sources
If the primary stock is unavailable, or if a specific labeling position (e.g., ring-deuteration vs.

methyl-deuteration) is required for specific MS fragmentation studies, the following suppliers

offer custom synthesis services:

Toronto Research Chemicals (TRC): A division of LGC Standards. TRC specializes in

complex stable isotopes. If not listed in the public catalog, they routinely synthesize

phenylpropanoid derivatives upon request.

C/D/N Isotopes: A dedicated deuterium manufacturer.[7] They stock Eugenol-d3 (Methoxy-

d3). They can perform the acetylation on a custom basis, or the researcher can perform the

derivatization in-house (see Section 4).

Contingency Strategy: In-House Synthesis
Scenario: Commercial stock of Eugenol-d3-acetate is backordered, but Eugenol-d3 (the phenol

form) is available (e.g., from C/D/N Isotopes or Sigma). Solution: One-step chemical

acetylation.

Reaction:

Protocol:

Dissolve: 100 mg of Eugenol-d3 in 2 mL of anhydrous Dichloromethane (DCM).

Catalyze: Add 2.0 equivalents of Pyridine and a catalytic amount (5 mg) of DMAP (4-

Dimethylaminopyridine).
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React: Add 1.5 equivalents of Acetic Anhydride dropwise at 0°C. Warm to Room

Temperature (RT) and stir for 2 hours.

Monitor: Check conversion via TLC (Hexane:EtOAc 8:2). The acetate is less polar (higher

) than the phenol.

Workup: Wash with 1M HCl (to remove pyridine), then Sat.

, then Brine. Dry over

.[8]

Purify: Flash column chromatography or simple evaporation if quantitative conversion is

confirmed by GC-MS.

Validated Application Workflow (GC-MS IDMS)
The following workflow describes the quantification of Eugenol Acetate in a biological matrix

using Eugenol-d3-acetate as the Internal Standard.

Experimental Logic Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pdf.benchchem.com/12363/Eugenol_and_Eugenyl_Acetate_A_Technical_Guide_to_Natural_Occurrence_and_Synthesis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation Phase

Extraction Phase

Analytical Phase (GC-MS)

Biological Matrix
(Plasma/Tissue)

Equilibration
(15 mins @ 4°C)

SPIKE: Eugenol-d3-acetate
(Internal Standard)

Liquid-Liquid Extraction
(Ethyl Acetate/Hexane)

Dehydration
(Na2SO4) & Evaporation

Reconstitution
(Methanol/DCM)

GC Separation
(DB-5ms Column)

MS Detection (SIM Mode)
Target Ions vs. IS Ions

Quantification
(Area Ratio Calculation)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1165112?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Step-by-step Isotope Dilution Mass Spectrometry (IDMS) workflow for accurate

quantification.

Detailed Protocol
1. Sample Spiking (The Critical Step):

Aliquot 200 µL of biological sample (e.g., plasma).

Immediately add 20 µL of the Eugenol-d3-acetate Working Solution (e.g., 10 µg/mL in

Methanol).

Why: Adding the IS before extraction compensates for recovery losses. If you extract first

and spike later, you are using an "External Standard" method, which is inferior.

2. Extraction:

Add 600 µL of Ethyl Acetate (1:3 ratio). Vortex vigorously for 60 seconds.

Centrifuge at 10,000 x g for 5 minutes at 4°C.

Transfer the organic supernatant to a fresh glass vial.

Repeat extraction once more for maximum recovery (optional).

Evaporate to dryness under a gentle stream of Nitrogen (

) at 30°C. Do not overheat, as Eugenol Acetate is volatile.

3. GC-MS Parameters:

Column: DB-5ms or HP-5ms (30m x 0.25mm, 0.25µm film).

Carrier Gas: Helium @ 1.0 mL/min.

Inlet: Splitless mode, 250°C.

Temperature Program: 60°C (1 min hold)
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10°C/min

280°C (3 min hold).

MS Mode: Selected Ion Monitoring (SIM).

Native Eugenol Acetate: Target m/z 164 (Quant), 149, 206.

Eugenol-d3-acetate:[3][5][6] Target m/z 167 (Quant), 152, 209 (assuming Methoxy-d3).

Note: Verify the m/z shift based on the specific deuterated product purchased.

Quality Control & Validation
Every new batch of Eugenol-d3-acetate must be validated before use in critical assays.

Isotopic Contribution Check: Inject a high concentration of the Pure IS (no native analyte).

Monitor the native analyte's quant ion (m/z 164).

Acceptance Criteria: Signal at m/z 164 must be < 0.5% of the signal at m/z 167. If high

"cross-talk" exists, the isotopic purity is insufficient.

Retention Time Match: The deuterated standard should elute at the exact same time or

slightly earlier (fractions of a second due to the deuterium isotope effect) as the native

analyte.

References
National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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